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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridin-4-OL

CAS No.: 1211386-69-4

Cat. No.: B599229

Get Quote

Technical Profile: 2-Chloro-5-nitropyridin-4-ol
Executive Summary
2-Chloro-5-nitropyridin-4-ol (CAS: 1211386-69-4) is a highly functionalized heterocyclic

building block critical to the development of small-molecule therapeutics, particularly in the

synthesis of kinase inhibitors and metabolic regulators (e.g., DGAT1, SCD inhibitors).

This guide addresses the compound's complex physicochemical behavior, specifically its

prototropic tautomerism, which dictates its solubility, reactivity, and solid-state properties.

Unlike simple pyridines, this molecule exists in a dynamic equilibrium between its hydroxy-

pyridine and pyridone forms, a feature that must be accounted for during analytical method

development and formulation.
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Property Detail

IUPAC Name
2-Chloro-5-nitro-1H-pyridin-4-one (Tautomer-

dependent)

CAS Number 1211386-69-4

Molecular Formula C₅H₃ClN₂O₃

Molecular Weight 174.54 g/mol

Appearance Pale yellow to beige crystalline solid

Primary Hazard
Skin/Eye Irritant (H315, H319); Potential

sensitizer

Structural Characterization & Tautomerism
The defining physical property of 2-chloro-5-nitropyridin-4-ol is its lactam-lactim tautomerism.

While often named as the "ol" (hydroxy) form, the presence of the electron-withdrawing nitro

group at the 5-position and the nitrogen in the ring stabilizes the 4-pyridone (keto) tautomer in

both the solid state and polar solvents.

Tautomeric Equilibrium
The equilibrium shifts based on solvent polarity and pH. In the solid state and polar aprotic

solvents (DMSO, DMF), the pyridone (B) form predominates due to intermolecular hydrogen

bonding and dipole stabilization. In the gas phase or non-polar solvents, the hydroxy (A) form

may be more significant, though the nitro group's resonance effect strongly favors the keto

form.
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Tautomeric Equilibrium Reactivity Implications
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Less Polar
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N-Alkylation
(NaH / Polar solv.)
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Figure 1: Tautomeric equilibrium and its impact on alkylation regioselectivity. The pyridone form

is generally the reactive species in standard nucleophilic substitutions unless specific

conditions (Ag salts) are used.

Physicochemical Profile
The following data aggregates experimental observations and high-confidence predictive

models (ACD/Labs, ChemAxon) necessary for handling this compound.

Table 1: Physical & Chemical Properties
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Parameter Value / Range Context & Notes

Melting Point > 200°C (dec.)

High MP due to intermolecular

H-bonding network typical of

pyridones.

pKa (Acidic) 4.5 ± 0.5

The -OH/NH proton is highly

acidic due to the ortho-nitro

group withdrawing electron

density.

pKa (Basic) -2.5 ± 0.5

The pyridine nitrogen is non-

basic due to protonation

favoring the pyridone oxygen

and electron withdrawal by -

NO₂.

LogP (Oct/Wat) 0.8 - 1.2
Low lipophilicity reflects the

polar pyridone character.

Solubility (Water) Low (< 0.5 mg/mL)

Insoluble at neutral pH; soluble

in alkaline buffers (pH > 7.5)

as the anion.

Solubility (Organic) High

Soluble in DMSO, DMF, DMAc.

Sparingly soluble in MeOH,

DCM.

UV ~340 nm

Bathochromic shift observed in

basic media

(phenolate/pyridonate anion).

Synthetic Routes & Impurity Profile
Understanding the synthesis is crucial for identifying critical quality attributes (CQAs) and

potential impurities.

Primary Synthetic Pathway
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The most robust route involves the controlled hydrolysis of 2,4-dichloro-5-nitropyridine. The 4-

chloro substituent is significantly more labile than the 2-chloro substituent due to the ortho-nitro

group activation (SNAr mechanism), allowing for regioselective hydrolysis.

Reaction: 2,4-Dichloro-5-nitropyridine + H₂O (OH⁻) → 2-Chloro-5-nitropyridin-4-ol + HCl

Key Impurities:

2,4-Dihydroxy-5-nitropyridine: Result of over-hydrolysis (hydrolysis of both Cl groups).

2-Chloro-4-methoxy-5-nitropyridine: If methanol is used as a solvent during quenching or

workup.

Starting Material: Unreacted 2,4-dichloro-5-nitropyridine.
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2,4-Dichloro-5-nitropyridine
(CAS 4487-56-3)

Meisenheimer Complex

SNAr Attack (C4)
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NaOH / H2O or Acetate Buffer

2-Chloro-5-nitropyridin-4-ol
(Target)

- Cl⁻

Impurity:
2,4-Dihydroxy-5-nitropyridine

Excess Base / Heat
(Hydrolysis of C2-Cl)
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Figure 2: Regioselective hydrolysis pathway. Control of pH and temperature is critical to

prevent the formation of the dihydroxy impurity.

Experimental Protocols
Protocol A: Self-Validating Purity Analysis (HPLC)
Objective: Quantify purity and detect regioisomeric impurities. Rationale: A standard C18

column with acidic mobile phase ensures the molecule remains in a neutral/protonated state,

preventing peak tailing common with pyridones.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 4.6 x 150 mm, 3.5 µm.
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Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 340 nm (nitro-conjugated system).

Validation Check:

Inject a blank (DMSO).

Inject the sample (1 mg/mL in DMSO).

Pass Criteria: Main peak retention time ~6-8 min. No peak should elute at the void volume

(indicating salt formation).

Protocol B: Tautomer Identification via ¹H-NMR
Objective: Confirm the pyridone structure in solution. Rationale: The NH proton of a pyridone is

typically broad and deshielded (>11 ppm), whereas a true phenol OH is often sharper and

varies more with concentration.

Solvent: DMSO-d₆ (favors pyridone form).

Acquisition: Standard proton parameters (16 scans).

Interpretation:

Look for a broad singlet at δ 12.0 - 13.5 ppm. This confirms the NH (pyridone) or strongly

H-bonded OH.

The C3-H and C6-H protons will appear as singlets (due to 2,4,5-substitution pattern).

C6-H (adjacent to N and NO₂) will be highly deshielded, typically δ 8.8 - 9.2 ppm.

C3-H (adjacent to Cl and C=O) will appear upfield relative to C6, typically δ 6.5 - 7.0 ppm.
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Handling & Stability
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The compound is stable

but can discolor upon prolonged exposure to light due to the nitro group.

Hygroscopicity: As a pyridone, the solid can adsorb moisture. Desiccated storage is

recommended.

Safety:

H-Codes: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

PPE: Nitrile gloves, safety glasses, and fume hood are mandatory. Avoid dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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